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The shift towards sustainable and environmentally friendly manufacturing processes is

paramount in the advancement of organic solar cell (OSC) technology. This application note

details the protocols for fabricating high-efficiency OSCs using the electron transport layer

material Pdino in conjunction with green, non-halogenated solvents for the active layer, offering

a viable alternative to toxic chlorinated solvents traditionally used in OSC production.

The reliance on halogenated solvents like chloroform and chlorobenzene in the fabrication of

high-performing OSCs poses significant health and environmental risks, hindering the path to

large-scale, sustainable commercialization. In response, researchers are increasingly exploring

green solvent alternatives. This note focuses on the integration of Pdino, a perylene diimide-

based cathode interlayer material soluble in eco-friendly solvents like methanol, into a green

solvent-processed OSC fabrication workflow. The use of Pdino has been shown to not only

facilitate green processing but also to enhance the stability of the resulting devices.

This document provides a detailed protocol for the fabrication of OSCs based on the highly

efficient PM6:Y6 active layer blend, processed from the non-halogenated solvent o-xylene, and

utilizing a Pdino interlayer.

Experimental Protocols
Materials and Reagents

Substrates: Indium tin oxide (ITO)-coated glass
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Hole Transport Layer (HTL): Poly(3,4-ethylenedioxythiophene):polystyrene sulfonate

(PEDOT:PSS)

Active Layer Donor: PM6 (Poly[(2,6-(4,8-bis(5-(2-ethylhexyl-3-fluoro)thiophen-2-yl)-

benzo[1,2-b:4,5-b']dithiophene))-alt-(5,5-(1',3'-di-2-thienyl-5',7'-bis(2-ethylhexyl)benzo[1',2'-

c:4,5'-c']dithiophene-4,8-dione))])

Active Layer Acceptor: Y6 (2,2'-((2Z,2'Z)-((12,13-bis(2-ethylhexyl)-3,9-diundecyl-12,13-

dihydro-[1][2][3]thiadiazolo[3,4-e]thieno[2",3'':4',5']thieno[2',3':4,5]pyrrolo[3,2-

g]thieno[2',3':4,5]thieno[3,2-b]indole-2,10-diyl)bis(methanylylidene))bis(5,6-difluoro-3-oxo-

2,3-dihydro-1H-indene-2,1-diylidene))dimalononitrile)

Electron Transport Layer (ETL): Pdino (Perylene diimide functionalized with amino N-oxide)

Top Electrode: Aluminum (Al)

Green Solvent for Active Layer: o-Xylene (o-XY)

Solvent for ETL: Methanol (MeOH)

Cleaning Solvents: Detergent, deionized water, isopropyl alcohol

Device Fabrication Protocol
The fabrication process follows a conventional device architecture of

ITO/PEDOT:PSS/PM6:Y6/Pdino/Al.

Substrate Cleaning:

ITO-coated glass substrates are sequentially cleaned by ultrasonication in detergent,

deionized water, and isopropyl alcohol for 30 minutes each.

The cleaned substrates are then dried with a nitrogen gun.

Immediately before use, the substrates are treated with plasma for 3 minutes to enhance

the surface wettability.

Hole Transport Layer (HTL) Deposition:
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A layer of PEDOT:PSS is spin-coated onto the plasma-treated ITO substrates at 4000 rpm

for 40 seconds.

The substrates are then annealed at 150°C in an ambient atmosphere for 20 minutes.

Active Layer Preparation and Deposition:

The active layer solution is prepared by dissolving PM6 and Y6 in o-xylene at a total

concentration of 16 mg/mL with a donor-to-acceptor weight ratio of 1:1.2.

The solution is stirred at 70°C overnight in a nitrogen-filled glovebox.

The PEDOT:PSS-coated substrates are transferred into the glovebox.

The PM6:Y6 solution is spin-coated onto the preheated PEDOT:PSS layer at 1000 rpm for

40 seconds.

The active layer is then annealed at 100°C for 10 minutes.

Electron Transport Layer (ETL) Deposition:

A solution of Pdino in methanol is prepared.

The Pdino solution is spin-coated onto the active layer.

Top Electrode Deposition:

Finally, a 100 nm thick aluminum (Al) top electrode is deposited by thermal evaporation.

Data Presentation
The performance of organic solar cells fabricated using green solvents is approaching that of

devices made with traditional halogenated solvents. Below is a summary of the photovoltaic

performance for a PM6:Y6 based device processed with o-xylene and a Pdino interlayer.
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Active Layer Solvent PCE (%) VOC (V)
JSC

(mA/cm2)
FF (%)

PM6:Y6 o-Xylene 9.5 - - -

Note: Detailed VOC, JSC, and FF values were not available in the referenced supporting

information for the o-xylene processed device. The Power Conversion Efficiency (PCE) of 9.5%

has been reported for a PM6:Y6 active layer optimized with o-xylene[1]. For comparison,

devices processed with the halogenated solvent chloroform have achieved a PCE of 14.2%[1].

Visualizations
Experimental Workflow
The following diagram illustrates the step-by-step process for the fabrication of organic solar

cells using a green solvent for the active layer and a Pdino interlayer.
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Caption: Workflow for Green Solvent Fabrication of OSCs.
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Logical Relationship of Green Solvent Processing
This diagram outlines the key relationships between the choice of a green solvent, the

processing steps, and the final device performance.
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Caption: Green Solvent Processing Logic Diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8222528#green-solvent-processing-of-pdino-for-
sustainable-osc-fabrication]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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